![molecular formula C20H22Cl2N2O2 B4112333 2-(2,4-dichlorophenoxy)-N-[4-(1-piperidinyl)phenyl]propanamide](/img/structure/B4112333.png)
2-(2,4-dichlorophenoxy)-N-[4-(1-piperidinyl)phenyl]propanamide
Overview
Description
2-(2,4-dichlorophenoxy)-N-[4-(1-piperidinyl)phenyl]propanamide, also known as DPCPX, is a chemical compound that belongs to the class of adenosine receptor antagonists. It is a widely used research chemical that is mainly used to study the adenosine receptor system.
Mechanism of Action
2-(2,4-dichlorophenoxy)-N-[4-(1-piperidinyl)phenyl]propanamide acts as a competitive antagonist of the adenosine A1 receptor. It binds to the receptor site and prevents adenosine from binding, thereby blocking its effects. The adenosine A1 receptor is involved in the regulation of various physiological processes, including neurotransmission, cardiovascular function, and immune response. By blocking this receptor, this compound can help researchers understand the role of adenosine in these processes.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the binding of adenosine to the A1 receptor with high affinity and selectivity. In vivo studies have shown that this compound can modulate cardiovascular function, reduce the frequency of epileptic seizures, and affect the sleep-wake cycle. This compound has also been shown to have anti-inflammatory effects, suggesting that it may have therapeutic potential in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
2-(2,4-dichlorophenoxy)-N-[4-(1-piperidinyl)phenyl]propanamide has several advantages for lab experiments. It is a potent and selective antagonist of the adenosine A1 receptor, which makes it a valuable tool for studying the role of this receptor in different physiological processes. This compound is also relatively easy to synthesize, which makes it readily available for research purposes. However, there are also some limitations to using this compound in lab experiments. It has low solubility in water, which can make it difficult to prepare solutions for in vivo studies. This compound also has a relatively short half-life, which can limit its effectiveness in some experiments.
Future Directions
There are several future directions for research on 2-(2,4-dichlorophenoxy)-N-[4-(1-piperidinyl)phenyl]propanamide. One area of interest is the role of the adenosine A1 receptor in the regulation of sleep-wake cycles. This compound has been shown to affect sleep patterns in animal studies, and further research could help elucidate the mechanisms involved. Another area of interest is the potential therapeutic applications of this compound. Its anti-inflammatory effects suggest that it may have potential in the treatment of inflammatory diseases. Finally, further studies on the pharmacokinetics and pharmacodynamics of this compound could help optimize its use in lab experiments and potential therapeutic applications.
Conclusion:
This compound is a valuable research tool that is widely used to study the adenosine receptor system. Its potent and selective antagonism of the adenosine A1 receptor makes it a valuable tool for studying the role of this receptor in different physiological processes. While there are some limitations to using this compound in lab experiments, its ease of synthesis and availability make it a valuable tool for researchers. Future research on this compound could help elucidate the mechanisms involved in the regulation of sleep-wake cycles, identify potential therapeutic applications, and optimize its use in lab experiments.
Scientific Research Applications
2-(2,4-dichlorophenoxy)-N-[4-(1-piperidinyl)phenyl]propanamide is mainly used in scientific research to study the adenosine receptor system. Adenosine receptors are a class of G protein-coupled receptors that are activated by adenosine, a nucleoside that is present in all cells. The adenosine receptor system plays a crucial role in various physiological processes, including cardiovascular function, neurotransmission, and immune response. This compound is a potent and selective antagonist of the adenosine A1 receptor, which is one of the four subtypes of adenosine receptors. By blocking the adenosine A1 receptor, this compound can help researchers understand the role of this receptor in different physiological processes.
Properties
IUPAC Name |
2-(2,4-dichlorophenoxy)-N-(4-piperidin-1-ylphenyl)propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22Cl2N2O2/c1-14(26-19-10-5-15(21)13-18(19)22)20(25)23-16-6-8-17(9-7-16)24-11-3-2-4-12-24/h5-10,13-14H,2-4,11-12H2,1H3,(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTVRJXXCGVZEAA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC=C(C=C1)N2CCCCC2)OC3=C(C=C(C=C3)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22Cl2N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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